3-Amino-5-Boc-amino-benzoic acid ethyl ester
Overview
Description
3-Amino-5-Boc-amino-benzoic acid ethyl ester (ABABE) is an organic compound that is used in a variety of applications in the laboratory. It is a versatile synthetic reagent used in organic syntheses, as well as for its various biochemical and physiological effects. ABABE is a colorless, crystalline solid with a melting point of 183-185 °C. It is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform. ABABE is a useful synthetic reagent due to its ability to react with a variety of functional groups, and its ease of preparation, storage, and handling.
Scientific Research Applications
Synthesis of Complex Molecules
“3-Amino-5-Boc-amino-benzoic acid ethyl ester” could be used in the synthesis of complex molecules. Its structure suggests that it could act as a building block in the synthesis of larger, more complex molecules .
Pharmaceutical Research
This compound could be used in pharmaceutical research. For example, benzoic acid derivatives have been shown to inhibit the PI3K/AKT pathway, which is involved in cell survival and proliferation . This suggests that “this compound” could potentially be used in the development of new drugs.
Cancer Research
Given its potential role in inhibiting the PI3K/AKT pathway, “this compound” could be used in cancer research. This pathway is often dysregulated in cancer, and inhibiting it could potentially slow down or stop the growth of cancer cells .
Proteomics Research
The Boc group in “this compound” is often used in proteomics research. It can protect amine groups during peptide synthesis, allowing for the selective formation of peptide bonds .
Material Science
In material science, “this compound” could potentially be used in the synthesis of new materials. Its structure suggests that it could be incorporated into polymers or other materials to impart specific properties .
Catalysis
“this compound” could potentially be used in catalysis. For example, it could be used in the protodeboronation of pinacol boronic esters .
Mechanism of Action
Target of Action
It’s worth noting that this compound is often used in the synthesis of more complex molecules, suggesting that its primary role may be as a building block in chemical reactions .
Mode of Action
The mode of action of 3-Amino-5-Boc-amino-benzoic acid ethyl ester is primarily through its involvement in chemical reactions. As a building block, it can participate in various types of reactions, including Suzuki–Miyaura cross-coupling . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process, which involves the transmetalation of organoboron reagents .
Biochemical Pathways
The suzuki–miyaura cross-coupling reaction, in which it can participate, is widely used in organic chemistry for the synthesis of various biologically active compounds . These compounds can then interact with various biochemical pathways.
Pharmacokinetics
As a small molecule with a molecular weight of 280.32 , it is expected to have good bioavailability.
Result of Action
Its primary role is as a building block in chemical synthesis . The resulting compounds can have various effects depending on their structure and targets.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the Suzuki–Miyaura cross-coupling reaction requires specific conditions, including a palladium catalyst and an organoboron reagent . The reaction’s success can be influenced by factors such as temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
ethyl 3-amino-5-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c1-5-19-12(17)9-6-10(15)8-11(7-9)16-13(18)20-14(2,3)4/h6-8H,5,15H2,1-4H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWXSDUBAVTZQPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)NC(=O)OC(C)(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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